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Compound of Interest

Compound Name: ONO 3708

Cat. No.: B1677313 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like ONO 3708 are paramount to ensuring laboratory safety and

regulatory compliance. While specific disposal instructions are mandated by the substance's

Safety Data Sheet (SDS), this guide provides a comprehensive framework for the safe

management of ONO 3708, drawing upon established best practices for laboratory chemical

waste.

ONO 3708 is identified as a potent antagonist of the thromboxane A2/prostaglandin

endoperoxide receptor.[1] Due to its biological activity, it is imperative to handle this compound

with care throughout its lifecycle in the laboratory, from receipt to disposal.

Essential Safety and Handling Information
Before proceeding with any disposal procedures, it is crucial to be aware of the general

handling and storage guidelines for ONO 3708. This information, typically found in the

product's SDS, is vital for minimizing exposure and ensuring the stability of the compound.
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Parameter Information Source

CAS Number 102191-05-9 Amsbio[1]

Storage Temperature -20℃ Amsbio[1]

Shipping Temperature 2-8℃ Amsbio[1]

Disposal Guidelines
Not publicly available; request

from supplier.
Amsbio[1]

Note: The absence of publicly available, specific disposal procedures for ONO 3708
underscores the critical need to obtain the Safety Data Sheet (SDS) from the supplier. This

document will contain detailed information regarding the chemical's hazards, handling, and

disposal requirements.

General Protocol for the Disposal of Research
Chemicals
The following step-by-step procedure is a general guideline for the disposal of research

chemicals like ONO 3708 and should be adapted to comply with your institution's specific

policies and the recommendations in the compound's SDS.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling ONO 3708.

2. Waste Identification and Segregation:

All materials contaminated with ONO 3708, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be

treated as hazardous waste.

Segregate ONO 3708 waste from other chemical waste streams to prevent unintended

reactions.

3. Waste Collection and Labeling:
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Collect solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

Collect liquid waste in a compatible, sealed, and labeled container.

The label should clearly state "Hazardous Waste" and include the chemical name (ONO
3708), concentration, and the date of accumulation.

4. Consultation with Environmental Health and Safety (EHS):

It is mandatory to consult with your institution's Environmental Health and Safety (EHS)

department for guidance on the specific disposal procedures for ONO 3708.

EHS will provide information on the appropriate waste containers, labeling requirements, and

pickup schedules.

5. Storage of Waste:

Store hazardous waste in a designated, secure area, away from general laboratory traffic.

Ensure the storage area is well-ventilated and that incompatible waste types are segregated.

6. Disposal Request and Pickup:

Follow your institution's protocol for requesting a hazardous waste pickup. This may involve

an online request system or direct communication with the EHS department.

Logical Workflow for ONO 3708 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ONO 3708.
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ONO 3708 Disposal Workflow
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Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring compliance with all relevant regulations. Always prioritize obtaining the specific Safety

Data Sheet for any chemical you are working with and consult your institution's EHS

department for tailored guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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